Cas no 1549161-75-2 (3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanoic acid)

• Product Name: 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanoic acid
• CAS No: 1549161-75-2
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6022640
• PubChem ID: 83089299
• Update Time: 2025-06-08

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanoic acid
• EN300-1847284
• 1549161-75-2
• AKOS021410584

• Inchi： 1S/C12H20N2O2/c1-8(11(15)16)6-9-7-14(5)13-10(9)12(2,3)4/h7-8H,6H2,1-5H3,(H,15,16)
• InChI Key： ROYDRXKPKVSUAP-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1=CN(C)N=C1C(C)(C)C)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanoic acid

Comprehensive Overview of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanoic acid (CAS No. 1549161-75-2)

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanoic acid (CAS No. 1549161-75-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and tert-butyl substitution, is a subject of interest due to its potential applications in drug discovery and crop protection. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its efficacy in target-specific applications.

The molecular structure of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanoic acid features a propanoic acid moiety linked to a 1H-pyrazole ring, which is further substituted with a tert-butyl group at the 3-position. This configuration imparts distinct physicochemical properties, such as moderate lipophilicity and stability under physiological conditions, making it a promising candidate for further development. The compound’s CAS No. 1549161-75-2 serves as a unique identifier in chemical databases, facilitating its traceability in regulatory and research contexts.

In recent years, the demand for pyrazole derivatives has surged, driven by their versatility in medicinal chemistry. 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanoic acid is no exception, with studies highlighting its potential as a bioactive scaffold for designing novel therapeutics. For instance, its structural analogs have shown activity against inflammatory pathways, sparking interest in its application for chronic disease management. Additionally, the agrochemical industry is investigating its role in developing next-generation pesticides with improved selectivity and environmental safety.

From a synthetic perspective, the preparation of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanoic acid involves multi-step organic transformations, including cyclization and functional group interconversion. Researchers emphasize the importance of optimizing reaction conditions to enhance yield and purity, particularly for large-scale production. The compound’s CAS No. 1549161-75-2 is frequently referenced in patent literature, underscoring its commercial relevance.

Environmental and safety considerations are paramount when working with 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanoic acid. While it is not classified as hazardous under current regulations, proper handling protocols are recommended to minimize exposure. Its biodegradability and ecotoxicological profile are areas of ongoing study, aligning with the global push toward sustainable chemistry.

The compound’s potential extends to material science, where its derivatives are explored for their role in polymer modification and surface coatings. Its tert-butyl group contributes to steric hindrance, which can influence material properties such as thermal stability and solubility. Such applications are particularly relevant in industries seeking high-performance additives.

In summary, 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanoic acid (CAS No. 1549161-75-2) represents a versatile and scientifically valuable compound. Its applications span pharmaceuticals, agrochemicals, and materials, driven by its robust molecular architecture and tunable properties. As research advances, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable agriculture.